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Compound of Interest

Compound Name: 2,6-Dimethyl-2,5-heptadien-4-one

Cat. No.: B156642

Diisopropylidene Acetone: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diisopropylidene acetone, also known as phorone, is a key a,3-unsaturated ketone with
significant applications in organic synthesis and as a precursor for various valuable
compounds. This technical guide provides an in-depth overview of the physical and chemical
properties of diisopropylidene acetone, detailed experimental protocols for its synthesis and
purification, and an exploration of its applications, particularly in the context of drug
development. This document is intended to serve as a comprehensive resource for
researchers, scientists, and professionals in the chemical and pharmaceutical industries.

Introduction

Diisopropylidene acetone (phorone) is an organic compound with the systematic IUPAC name
2,6-Dimethylhepta-2,5-dien-4-one.[1] It is a yellow crystalline solid with a characteristic
geranium-like odor.[1][2] Historically, it was first obtained in an impure form in 1837 by Auguste
Laurent.[1] The structure of diisopropylidene acetone features a conjugated system of two q,3-
unsaturated ketones, which is responsible for its characteristic properties and reactivity. This
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guide will delve into the critical physical and chemical characteristics of this compound,
providing a foundational understanding for its use in research and development.

Physical Properties

A summary of the key physical properties of diisopropylidene acetone is presented in the table
below. These properties are essential for its handling, storage, and application in various
experimental setups.

Property Value Reference

2,6-Dimethylhepta-2,5-dien-4-
IUPAC Name [1]
one

Phorone, Diisopropylidene

Other Names [1][2]
acetone

CAS Number 504-20-1 [1112]

Molecular Formula CoH140 [1][2]

Molecular Weight 138.21 g/mol [2]

Appearance Yellow crystalline solid [1112]

Odor Geranium-like [1][2]

Melting Point 28 °C (82 °F; 301 K) [2]

. _ 198-199 °C (388-390 °F; 471-

Boiling Point [2]
472 K)

Density 0.885 g/cm?3 [2]

Soluble in ethanol and ether.[2]
Solubility Slightly soluble in chloroform

and methanol.[3]

Chemical Properties and Reactivity

Diisopropylidene acetone's reactivity is primarily dictated by the presence of the a,[3-
unsaturated ketone functional groups. These groups make the molecule susceptible to both
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nucleophilic attack at the carbonyl carbon and conjugate addition at the 3-carbon.

Aldol Condensation Synthesis

Diisopropylidene acetone is typically synthesized via an acid-catalyzed twofold aldol
condensation of three molecules of acetone.[1] In this reaction, mesityl oxide is formed as an
intermediate which can be isolated.[1]

Reaction with Ammonia

A significant reaction of diisopropylidene acetone is its condensation with ammonia to form
triacetone amine (2,2,6,6-tetramethyl-4-piperidone).[1][2] Triacetone amine is a valuable
intermediate in the synthesis of hindered amine light stabilizers (HALS) and the stable radical
TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl), which has applications as an oxidizing agent
and radical scavenger.

Use in Suzuki-Miyaura Cross-Coupling Reactions

Diisopropylidene acetone is utilized as a reagent in the preparation of biaryls through the
Suzuki-Miyaura cross-coupling reaction.[3] This palladium-catalyzed reaction is a cornerstone
of modern organic synthesis for the formation of carbon-carbon bonds, particularly in the
construction of complex molecules, including many pharmaceutical agents.[4][5][6][7][8]

Experimental Protocols

Synthesis of Diisopropylidene Acetone via Aldol
Condensation

While a detailed, peer-reviewed protocol for the direct synthesis of diisopropylidene acetone
was not found in the immediate search, the general procedure involves the acid-catalyzed self-
condensation of acetone. A typical procedure would involve the following steps:

Materials:
e Acetone

e Astrong acid catalyst (e.g., concentrated sulfuric acid or gaseous hydrogen chloride)[9]
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Anhydrous aluminum chloride (optional, can improve yield)[9]
Diethyl ether

Saturated potassium hydroxide solution in ethanol
Anhydrous magnesium sulfate

Distilled water

Procedure:

Cool acetone in an ice/salt bath.

Slowly introduce the acid catalyst (e.g., bubble gaseous hydrogen chloride through the
acetone) while maintaining a low temperature.[9] Small amounts of a Lewis acid like
anhydrous aluminum chloride can be added to increase the yield of phorone.[9]

Allow the reaction mixture to stand at room temperature for an extended period (e.qg., three
weeks), monitoring the reaction progress by gas chromatography.[9]

Upon completion, add diethyl ether to the reaction mixture.

Neutralize the acid by treating the ethereal solution with a saturated solution of potassium
hydroxide in absolute ethanol until no more salt precipitates.[9]

Wash the ethereal solution multiple times with distilled water.[9]
Dry the organic layer over anhydrous magnesium sulfate.[9]
Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude phorone by recrystallization from ethanol or ether.[1]
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Synthesis and Purification of Diisopropylidene Acetone

Synthesis

Acid Catalyst (e.g., HCI)
REEE [+ AICI3 (optional)]

Aldol Condensation
(Room Temperature, ~3 weeks)

Reaction Mixture

Add Diethyl Ether

Neutralize with KOH in Ethanol

Wash with Water

Dry with Anhydrous MgSO4

Purifi¢ation

Solvent Evaporation

\ /

Crude Phorone

\ /

Recrystallization
(Ethanol or Ether)

\ /

Pure Diisopropylidene Acetone
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Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction

RI-X Pd(O)L_n

Oxidative Addition

R2-B(OR)2

Transmetalation

RI-Pd(I)L_n-R2

Reductive Elimination

R1-R2

R-Pd(I)L_n-X

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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